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Compound of Interest

Compound Name: Isoapoptolidin

Cat. No.: B15600770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation of Isoapoptolidin stock solutions

for experimental use. Adherence to these protocols is crucial for ensuring the accuracy,

reproducibility, and validity of experimental results.

Introduction
Isoapoptolidin is a macrolide that acts as a ring-expanded isomer of apoptolidin.[1][2][3]

Accurate preparation of stock solutions is the first critical step in any in vitro or in vivo study

involving this compound. This document outlines the necessary information and procedures for

preparing stable and accurate Isoapoptolidin stock solutions.

Compound Information and Properties
A summary of the key quantitative data for Isoapoptolidin is presented in the table below for

easy reference.
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Property Value Source

CAS Number 476647-30-0 [1][4][5]

Molecular Formula C₅₈H₉₆O₂₁ [1][5]

Molecular Weight 1129.37 g/mol [5]

Purity >90% [1][5]

Solubility
Soluble in DMSO, ethanol,

methanol, and DMF
[5]

Recommended Storage Store at -20°C [5]

Shelf Life 1095 days (as solid) [5]

Experimental Protocol: Preparation of
Isoapoptolidin Stock Solution
This protocol details the step-by-step methodology for preparing a stock solution of

Isoapoptolidin. It is recommended to work in a laminar flow hood and use sterile equipment to

maintain the integrity of the compound and the resulting solution.

Materials:

Isoapoptolidin (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO) of high purity (or other suitable solvent: ethanol,

methanol, DMF)

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:
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Equilibration: Before opening, allow the vial of Isoapoptolidin to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture onto the

compound.

Weighing: In a clean and tared weighing boat or directly into a pre-labeled sterile amber

microcentrifuge tube, carefully weigh the desired amount of Isoapoptolidin powder using an

analytical balance.

Solvent Addition: Based on the desired final concentration, calculate the required volume of

solvent. Using a calibrated micropipette, add the appropriate volume of anhydrous DMSO (or

other selected solvent) to the tube containing the Isoapoptolidin powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. Visually inspect the solution against a light source to ensure there are

no visible particulates. If necessary, gentle warming (e.g., in a 37°C water bath for a few

minutes) can aid in dissolution, but be cautious of potential degradation with excessive heat.

Aliquoting: To minimize freeze-thaw cycles, it is highly recommended to aliquot the stock

solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes. The volume

of each aliquot should be appropriate for a single experiment.

Storage: Store the aliquots of the Isoapoptolidin stock solution at -20°C for long-term

storage.[5] When stored properly, the solution should be stable for several months. Before

use, thaw the required aliquot at room temperature and vortex briefly.

Example Calculation for a 10 mM Stock Solution in DMSO:

Molecular Weight of Isoapoptolidin: 1129.37 g/mol

To prepare a 10 mM (0.01 mol/L) solution:

Weight (in g) = Molarity (in mol/L) x Volume (in L) x Molecular Weight (in g/mol )

To make 1 mL (0.001 L) of a 10 mM stock solution, you would need: 0.01 mol/L * 0.001 L *

1129.37 g/mol = 0.01129 g = 11.29 mg

Procedure: Weigh 11.29 mg of Isoapoptolidin and dissolve it in 1 mL of DMSO.
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Signaling Pathways and Experimental Workflows
The following diagrams illustrate key conceptual frameworks relevant to working with

Isoapoptolidin.
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Workflow for Preparing Isoapoptolidin Stock Solution

Preparation

Dissolution

Storage & Use

Start: Obtain Isoapoptolidin Powder

Equilibrate Vial to Room Temperature

Weigh Desired Amount

Add Anhydrous Solvent (e.g., DMSO)

Vortex to Dissolve Completely

Aliquot into Single-Use Tubes

Store at -20°C

Thaw and Use in Experiment

Click to download full resolution via product page

Caption: Workflow for preparing Isoapoptolidin stock solution.
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Safety Precautions
As with any chemical compound, appropriate safety measures should be taken when handling

Isoapoptolidin.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Handle the compound in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for detailed safety information.[4]

Isoapoptolidin is for research use only and not for human or veterinary use.[4]

By following these guidelines, researchers can confidently prepare Isoapoptolidin stock

solutions that are accurate, stable, and suitable for a wide range of experimental applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. Toward a stable apoptolidin derivative: identification of isoapoptolidin and selective
deglycosylation of apoptolidin - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Isoapoptolidin: structure and activity of the ring-expanded isomer of apoptolidin - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. cdn.caymanchem.com [cdn.caymanchem.com]

5. labsolu.ca [labsolu.ca]

To cite this document: BenchChem. [Application Notes and Protocols for Isoapoptolidin
Stock Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15600770#how-to-prepare-isoapoptolidin-stock-
solutions-for-experiments]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15600770?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/20590m.pdf
https://www.benchchem.com/product/b15600770?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/20590m.pdf
https://www.benchchem.com/product/b15600770?utm_src=pdf-body
https://www.benchchem.com/product/b15600770?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/isoapoptolidin-476647-30-0
https://pubmed.ncbi.nlm.nih.gov/12599468/
https://pubmed.ncbi.nlm.nih.gov/12599468/
https://pubmed.ncbi.nlm.nih.gov/12599467/
https://pubmed.ncbi.nlm.nih.gov/12599467/
https://cdn.caymanchem.com/cdn/msds/20590m.pdf
https://labsolu.ca/product/isoapoptolidin/
https://www.benchchem.com/product/b15600770#how-to-prepare-isoapoptolidin-stock-solutions-for-experiments
https://www.benchchem.com/product/b15600770#how-to-prepare-isoapoptolidin-stock-solutions-for-experiments
https://www.benchchem.com/product/b15600770#how-to-prepare-isoapoptolidin-stock-solutions-for-experiments
https://www.benchchem.com/product/b15600770#how-to-prepare-isoapoptolidin-stock-solutions-for-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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